![molecular formula C9H8N2OS2 B2706511 2-(Allylsulfanyl)thieno[3,2-d]pyrimidin-4-ol CAS No. 478067-55-9](/img/structure/B2706511.png)
2-(Allylsulfanyl)thieno[3,2-d]pyrimidin-4-ol
Overview
Description
“2-(Allylsulfanyl)thieno[3,2-d]pyrimidin-4-ol” is a chemical compound with the molecular formula C9H8N2OS2 . It is a type of thienopyrimidine, a class of compounds known for their wide range of pharmacological effects .
Synthesis Analysis
The synthesis of thieno[3,2-d]pyrimidines has been traditionally done from 2-amino-3-ethoxycarbonyl-4,5-disubstituted thiophenes by condensation with lactams or O-alkyl esters of lactams . Another method involves the reaction of cyclic ketones by the Gewald reaction .Molecular Structure Analysis
The molecular structure of “2-(Allylsulfanyl)thieno[3,2-d]pyrimidin-4-ol” includes a thieno[3,2-d]pyrimidin-4-ol core with an allylsulfanyl group attached . The molecular weight of this compound is 224.3 .Chemical Reactions Analysis
Thieno[2,3-d]pyrimidin-4-ones have been known to undergo various chemical reactions. For instance, they can react with aromatic aldehydes and furfural in the presence of NaOH to form arylidene- or arylhydroxymethylderivatives .Scientific Research Applications
- Researchers have synthesized and evaluated various thienopyrimidine derivatives, including 2-(Allylsulfanyl)thieno[3,2-d]pyrimidin-4-ol , for their anticancer potential . Notably, some derivatives exhibited potent activity against human cancer cell lines (HepG-2 and MCF-7). These findings highlight the compound’s promise as a potential antitumor agent.
- Thienopyrimidine derivatives have been investigated for their antimicrobial effects . While specific studies on 2-(Allylsulfanyl)thieno[3,2-d]pyrimidin-4-ol are limited, its structural features suggest potential antimicrobial activity. Further research is needed to explore this aspect comprehensively.
- The triazole ring-containing compounds, such as those derived from thienopyrimidines, exhibit high affinity for biological receptors due to their dipole character and hydrogen bonding . This property makes them valuable in drug development, including antiviral and anticancer agents.
- Compounds containing an azomethine (–NHN=CH–) group, like hydrazones, display diverse biological activities, including antimicrobial, anticonvulsant, and anti-inflammatory effects . 2-(Allylsulfanyl)thieno[3,2-d]pyrimidin-4-ol may participate in similar interactions.
- The compound’s acyclo nucleoside analogues have been synthesized and characterized . These analogues could potentially serve as antiviral agents or contribute to cancer therapy.
- The chemical structure of 2-(Allylsulfanyl)thieno[3,2-d]pyrimidin-4-ol has been elucidated through spectroscopy analyses (IR, NMR, MS, and elemental analyses) . These studies provide essential insights into its behavior and reactivity.
Anticancer Activity
Antimicrobial Properties
Biological Receptor Interaction
Hydrazone Derivatives
Acyclo Nucleoside Analogue
Chemical Properties and Structure
Mechanism of Action
While the specific mechanism of action for “2-(Allylsulfanyl)thieno[3,2-d]pyrimidin-4-ol” is not mentioned in the search results, thienopyrimidines are known to exhibit a variety of pharmacological effects. For example, some thienopyrimidines have been reported to inhibit Mycobacterium tuberculosis DNA GyrB domain .
properties
IUPAC Name |
2-prop-2-enylsulfanyl-3H-thieno[3,2-d]pyrimidin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2OS2/c1-2-4-14-9-10-6-3-5-13-7(6)8(12)11-9/h2-3,5H,1,4H2,(H,10,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QWELKKMMJMSCLJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCSC1=NC2=C(C(=O)N1)SC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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